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‘ Compound of Interest

Compound Name: N-(Cyclopropylmethyl)cyclohexanamine hydrochloride
CAS No.: 99175-39-0
Cat. No.: B1285398

Get Quote

An In-depth Technical Guide to the Chemical Properties of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

This guide provides a comprehensive technical overview of N-(Cyclopropylmethyl)cyclohexanamine hydrochloride, tailored for researchers, sciel
compound's core chemical properties, synthesis, analytical characterization, and safety protocols, grounding all information in authoritative reference:

Compound Identification and Core Physicochemical Properties

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a secondary amine salt. Its structure features a cyclohexane ring and a cyclopropylmet!
of a flexible cycloalkane and a strained three-membered ring imparts unigue conformational and electronic properties that are of interest in medicinal

Chemical Identity

A precise understanding of the molecular structure is foundational to all further research. The key identifiers for this compound are summarized below

Identifier Value Reference
CAS Number 99175-39-0 [1][2]
Molecular Formula C10H20CIN [1][3]
Molecular Weight 189.73 g/mol [11[21[4]
IUPAC Name N-(cyclopropylmethyl)cyclohexanamine;hydrochloride [2]

InChl 1S/C10H19N.CIH/c1-2-4-10(5-3-1)11-8-9-6-7-9;/h9-11H,1-8H2;1H [2]

InChl Key DUUJPGHIBRTMCD-UHFFFAOYSA-N 2]
Canonical SMILES C1CCC(CC1)Ncecacea.Cl [3]

Physicochemical Data

The physical properties of a compound dictate its handling, formulation, and behavior in various experimental settings.

Property Value Reference
Physical Form Solid [4]
Melting Point 274.5-275 °C [1]
Storage Temperature Room Temperature, store sealed in a dry place [4]

Synthesis and Purification
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While specific, peer-reviewed synthesis routes for N-(Cyclopropylmethyl)cyclohexanamine hydrochloride are not extensively detailed in readily a
reductive amination. This common synthetic strategy involves the reaction of a ketone (cyclohexanone) with a primary amine (cyclopropylmethanamit
amine, followed by salt formation with hydrochloric acid.

Conceptual Synthesis Pathway: Reductive Amination

The diagram below illustrates the two-step process, starting from commercially available precursors. This pathway is chosen for its high efficiency, op
reagents.

Step 1: Reductive Amination (Formation of Free Base)

Cyclohexanone Cyclopropylmethanamine

Reducing Agent

Imine Intermediate (e.g., NaBH(OAC)3)

N-(Cyclopropylmethyl)cyclohexanamine
(Free Base)

Step 2: Hydrochloride Salt Formation

N-(Cyclopropylmethyl)cyclohexanamine

(Free Base) HCI in Ether

N-(Cyclopropylmethyl)cyclohexanamine HCI
(Final Product)
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Caption: Conceptual workflow for the synthesis of N-(Cyclopropylmethyl)cyclohexanamine HCI.

Experimental Protocol: Synthesis

This protocol is a representative method based on established chemical principles for reductive amination.

Step 1: Synthesis of N-(Cyclopropylmethyl)cyclohexanamine (Free Base)

+ To a solution of cyclohexanone (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add cyclopropylmethan
« Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.

* Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OACc)s) (1.5 eq), portion-wise to the mixture. The choice of this reagent is
ketone and does not react vigorously with the protic solvent that can form.

« Allow the reaction to stir at room temperature for 12-24 hours, monitoring its progress by Thin Layer Chromatography (TLC) or Liquid Chromatogra

« Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO:s).
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» Separate the organic layer, and extract the aqueous layer with the reaction solvent (e.g., DCM) two more times.

« Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate (MgSQa), filter, and concentrate under reduced pressure to
« Purify the crude product by flash column chromatography on silica gel if necessary.

Step 2: Formation of the Hydrochloride Salt

» Dissolve the purified N-(Cyclopropylmethyl)cyclohexanamine free base in a minimal amount of a non-polar solvent like diethyl ether (Et20) or ethyl
» Cool the solution in an ice bath (0 °C).

« Slowly add a solution of hydrochloric acid in diethyl ether (e.g., 2.0 M solution) dropwise with stirring.[5]

« A precipitate will form upon addition of the HCI solution. Continue addition until no further precipitation is observed.

o Stir the resulting slurry at 0 °C for 30-60 minutes.

« Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield N-(Cyclopropylmethyl)cyclohexanamir

Analytical and Spectroscopic Characterization

Confirming the identity and purity of the synthesized compound is a critical step. A combination of spectroscopic and chromatographic techniques pro

Analytical Workflow

The following diagram outlines a standard workflow for the structural confirmation and purity assessment of a newly synthesized batch of the target c

Synthesized Product
(Crude HCI Salt)

Purification
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Caption: Standard analytical workflow for compound characterization and quality control.

Expected Spectroscopic Signatures

* 1H NMR Spectroscopy: Protons on carbons adjacent to the nitrogen atom are deshielded and will appear further downfield than typical alkane protc
likely appear as a broad signal. Key expected signals include multiplets for the cyclohexyl protons, a distinct set of signals for the cyclopropyl ring
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methylene (-CH:z-) bridge connecting the nitrogen to the cyclopropyl group.[6]

* 13C NMR Spectroscopy: Carbons bonded to the nitrogen atom are deshielded and absorb at a lower field compared to other carbons in the cyclohe
carbons of the cyclohexyl ring, the cyclopropyl ring, and the methylene bridge.

« Infrared (IR) Spectroscopy: As a secondary amine salt, a prominent, broad absorption band is expected in the 2400-3000 cm~! region, correspondi
sharper N-H stretch of a free secondary amine which typically appears around 3350 cm~1.[6] C-H stretching vibrations for the cycloalkane rings wil

* Mass Spectrometry (MS): In mass spectrometry, the compound will likely be analyzed as its free base. The expected exact mass for the free base
would show a molecular ion peak (M*) or, more commonly in electrospray ionization (ESI), a protonated molecular ion peak ([M+H]*) at m/z corres

o Purity Analysis (HPLC): The purity of the compound can be assessed using reverse-phase High-Performance Liquid Chromatography (HPLC). A st
consisting of a mixture of acetonitrile and water, often with an additive like formic acid or phosphoric acid for MS compatibility and better peak shap

Safety, Handling, and Storage

Proper handling and storage are paramount to ensure laboratory safety and maintain the integrity of the compound. The information is derived from s
hydrochlorides.

Hazard Identification

While a specific, comprehensive toxicological profile for this compound is not available, related amine hydrochlorides are classified with the following
o GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respi
» Signal Word: Warning.[8][9]
Handling and Personal Protective Equipment (PPE)
« Engineering Controls: Use only outdoors or in a well-ventilated area, such as a chemical fume hood.[10][11]
« Personal Protective Equipment:

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[10]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Wash hands thoroughly after handling.[10]

o Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator. Do not breathe dust.[10][11]

Storage and Disposal

« Storage: Store in a tightly closed container in a dry, well-ventilated place.[11] Keep away from incompatible materials such as strong oxidizing ager
temperature.[4]

» Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[10][11]

Conclusion

N-(Cyclopropylmethyl)cyclohexanamine hydrochloride is a well-defined chemical entity with distinct physical and spectroscopic properties. Its syl
techniques like reductive amination. This guide provides the foundational technical information required for its safe handling, synthesis, and charactel
this molecule into their scientific investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fithess of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to

drive progress in science and industry.

Ontario, CA 91761, United S
Phone: (601) 213-4426

Email: info@benchchem.con

Contact our Ph.D. Support Team for a compatibility check
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